Cas no 40939-90-0 (1-isothiocyanato-2-(2-isothiocyanatophenyl)sulfanylbenzene)

• Product Name: 1-isothiocyanato-2-(2-isothiocyanatophenyl)sulfanylbenzene
• CAS No: 40939-90-0
• MF: C₁₄H₈N₂S₃
• MW: 300.421718597412
• CID: 926404
• PubChem ID: 286840
• Update Time: 2025-04-19

1-isothiocyanato-2-(2-isothiocyanatophenyl)sulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-isothiocyanato-2-(2-isothiocyanatophenyl)sulfanylbenzene
• 1,1'-sulfanediylbis(2-isothiocyanatobenzene)
• AC1L6639
• AC1Q7EWX
• AG-J-58190
• AR-1B4923
• CTK4I4042
• KST-1B4095
• NSC146020
• NSC-146020
• DTXSID80301709
• 40939-90-0

• Inchi： 1S/C14H8N2S3/c17-9-15-11-5-1-3-7-13(11)19-14-8-4-2-6-12(14)16-10-18/h1-8H
• InChI Key： BNOZCRAPCNCNRK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N=C=S)C1C=CC=CC=1N=C=S

Computed Properties

• Exact Mass: 299.98514
• Monoisotopic Mass: 299.98496178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 24.72
• LogP: 5.30640